2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid

• CAS No.: 1184917-35-8
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 2-(1-oxo-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)acetic acid
• InChI: InChI=1S/C10H15NO3/c12-8(13)5-10-4-2-1-3-7(10)9(14)11-6-10/h7H,1-6H2,(H,11,14)(H,12,13)
• InChI Key: HECYBKSXQLYLQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CNC(=O)C2C1)CC(=O)O

Description

2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid is a complex organic compound with a unique structure that includes an isoindoline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid typically involves multiple steps. One common method includes the cyclization of a suitable precursor followed by oxidation and functional group modifications. The reaction conditions often require specific catalysts and solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to new compounds.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, pressure, and solvent choice, are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 1H-2-Indenone,2,4,5,6,7,7a-hexahydro-3-(1-methylethyl)-7a-methyl
• 4,7-Methano-1H-inden-6-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
• 2H-Cyclopropa[a]naphthalen-2-one, 1,1a,4,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl

Uniqueness

2-(1-oxidanylidene-3,4,5,6,7,7a-hexahydro-2H-isoindol-3a-yl)ethanoic acid is unique due to its specific structural features and functional groups, which confer distinct chemical and biological properties. Its isoindoline core and oxidanyl group make it a versatile compound for various applications, distinguishing it from other similar compounds.